Cas no 1094317-96-0 (1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane)

• Product Name: 1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane
• CAS No: 1094317-96-0
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 4571206
• Update Time: 2025-07-20

1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane
• 1H-1,4-Diazepine, hexahydro-1-[(1-methyl-1H-imidazol-2-yl)methyl]-

• Inchi： 1S/C10H18N4/c1-13-7-5-12-10(13)9-14-6-2-3-11-4-8-14/h5,7,11H,2-4,6,8-9H2,1H3
• InChI Key： HOJXKEGNUNGNOV-UHFFFAOYSA-N
• SMILES： N1(CC2N(C)C=CN=2)CCCNCC1

Additional information on 1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane

1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane (CAS No. 1094317-96-0): A Comprehensive Overview

1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane (CAS No. 1094317-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of diazepane derivatives, which are known for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the imidazole and diazepane moieties, make it a valuable intermediate in the synthesis of bioactive molecules.

The chemical properties of 1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane are characterized by its moderate solubility in polar solvents such as water, methanol, and ethanol. Its molecular formula is C₁₀H₁₈N₄, and it exhibits a molecular weight of approximately 194.28 g/mol. The compound's stability under standard laboratory conditions makes it suitable for various synthetic applications. Researchers often explore its reactivity in heterocyclic chemistry, particularly in the development of novel pharmaceutical intermediates.

One of the most notable applications of 1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane is its role in the design of central nervous system (CNS) targeting drugs. The diazepane ring system is a common scaffold in neuroactive compounds, and the addition of the imidazole moiety enhances its potential for interactions with biological targets. Recent studies have highlighted its utility in the development of GABA receptor modulators, which are of interest for treating anxiety and sleep disorders.

In addition to its pharmaceutical applications, 1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane is also explored in catalysis and material science. The imidazole group can act as a ligand in metal-catalyzed reactions, making it useful in organic synthesis. Furthermore, its structural flexibility allows for incorporation into polymers and other advanced materials, where it can impart unique electronic or mechanical properties.

The market demand for 1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane has been steadily increasing, driven by its applications in drug discovery and specialty chemicals. Suppliers and manufacturers often highlight its high purity and consistent quality to meet the needs of research institutions and pharmaceutical companies. With the growing interest in personalized medicine and targeted therapies, this compound is expected to play a pivotal role in future innovations.

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In summary, 1-[(1-methyl-1H-imidazol-2-yl)methyl]-1,4-diazepane (CAS No. 1094317-96-0) is a versatile and valuable compound with broad applications in pharmaceuticals, catalysis, and materials science. Its unique structural features and reactivity make it a subject of ongoing research, and its market potential continues to grow. Whether you are a chemist, pharmacologist, or materials scientist, understanding the properties and applications of this compound can open new avenues for innovation and discovery.